Manganese titanium trioxide

• IUPAC Name: manganese(2+);oxygen(2-);titanium(4+)
• InChI: InChI=1S/Mn.3O.Ti/q+2;3*-2;+4
• InChI Key: IXZOTKANSDQAHZ-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Ti+4].[Mn+2]
• Molecular Formula: MnO3Ti
• DSSTOX Substance ID: DTXSID80923329
• Molecular Weight: 150.803 g/mol
• CAS No.: 12032-74-5

Description

Manganese titanium trioxide is an inorganic compound composed of manganese, titanium, and oxygen

Mechanism of Action

Target of Action

Manganese titanium trioxide, also known as Manganese(II) titanate, is a compound that primarily targets photocatalytic processes . It’s used in the degradation of many organic pollutants . The compound’s primary targets are the semiconductor materials used in photocatalysts .

Mode of Action

This compound interacts with its targets through a process of photocatalysis . The compound, when modified with manganese, has been shown to ensure the preparation of nanopowders with a specific free surface area . This modification increases the photocatalytic activity (PCA) under illumination with visible light, exceeding the PCA of unmodified TiO2 .

Biochemical Pathways

The biochemical pathways affected by this compound primarily involve the oxidation of Mn II salts or reduction of MnO2 . These processes are crucial in the formation of biogenic manganese oxides (BioMnOx), which have high oxidative reactivity and strong absorption capacity for many emerging pollutants .

Pharmacokinetics

It’s known that the compound isinsoluble in water , which could impact its bioavailability. More research is needed to fully understand the pharmacokinetics of this compound.

Result of Action

The result of this compound’s action is the degradation of organic pollutants . The compound’s high photocatalytic activity, especially when modified with manganese, allows it to effectively break down many types of organic pollutants .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the compound’s photocatalytic activity is dependent on illumination with visible light . Additionally, the compound’s action can be influenced by the concentration of manganese used for modification and the heat treatment temperatures .

Preparation Methods

Synthetic Routes and Reaction Conditions: Manganese titanium trioxide can be synthesized through various methods, including solid-state reactions, sol-gel processes, and hydrothermal synthesis. One common method involves mixing manganese oxide and titanium dioxide powders, followed by calcination at high temperatures (typically around 800-1000°C) to form the desired compound.

Industrial Production Methods: In industrial settings, this compound is often produced using high-temperature solid-state reactions. The raw materials, manganese oxide and titanium dioxide, are thoroughly mixed and subjected to calcination in a controlled atmosphere to ensure the formation of a pure and homogeneous product.

Chemical Reactions Analysis

Types of Reactions: Manganese titanium trioxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s unique structure and the presence of both manganese and titanium ions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using strong oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like hydrogen gas or sodium borohydride.

Substitution: Substitution reactions often involve the replacement of oxygen atoms with other anions, such as sulfide or nitride, under specific conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may result in the formation of higher oxidation state compounds, while reduction can yield lower oxidation state products.

Scientific Research Applications

Manganese titanium trioxide has a wide range of scientific research applications, including:

Catalysis: It is used as a catalyst in various chemical reactions, including oxidation and reduction processes.

Energy Storage: The compound is explored for its potential use in energy storage devices, such as batteries and supercapacitors, due to its high thermal stability and electrochemical properties.

Environmental Science: this compound is studied for its ability to degrade pollutants and its potential use in environmental remediation.

Materials Science: The compound is investigated for its unique structural and electronic properties, making it a candidate for advanced materials and nanotechnology applications.

Comparison with Similar Compounds

Manganese Dioxide (MnO2): Known for its catalytic and electrochemical properties, commonly used in batteries and as a catalyst.

Titanium Dioxide (TiO2): Widely used in photocatalysis, pigments, and as a UV-blocking agent.

Iron Titanium Trioxide (FeTiO3): Another mixed metal oxide with similar structural properties but different catalytic and electronic characteristics.

Uniqueness: Manganese titanium trioxide stands out due to its combination of manganese and titanium, which imparts unique catalytic and electrochemical properties

Customer Q & A

Q1: What is the role of Manganese Titanium Trioxide (MnTiO₃) in the thermochemical cycle for hydrogen production?

A1: this compound (MnTiO₃) is a product formed during the initial step of the thermochemical cycle []. Sodium Manganate (NaMnO₂) reacts with Titanium Dioxide (TiO₂) at high temperatures to produce Sodium Titanate (Na₂TiO₃), this compound (MnTiO₃), and Oxygen (O₂). The MnTiO₃, along with Na₂TiO₃, then reacts with Sodium Hydroxide (NaOH) and steam to regenerate Sodium Manganate (NaMnO₂) and Titanium Dioxide (TiO₂), completing the cycle and releasing hydrogen gas (H₂).